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2-Ethoxy-4-(methoxymethyl)phenol, with CAS number 5595-79-9, is an aromatic organic
compound characterized by a phenol ring substituted with an ethoxy group, and a
methoxymethyl group.[1][2] Its molecular formula is C10H1403 and it has a molecular weight
of approximately 182.22 g/mol .[1][2] This compound, also known by synonyms such as Methyl
Diantilis and 4-Hydroxy-3-ethoxybenzyl methyl ether, belongs to the class of benzyl ethers.[1]
[3] It is recognized for its distinct sweet, vanilla, and spicy odor profile, which has led to its
primary application as a fragrance ingredient.[2][4] Beyond its use in perfumery, its chemical
structure makes it a point of interest as a potential intermediate in the synthesis of more
complex molecules within pharmaceutical and chemical research.

This guide provides an in-depth overview for researchers, scientists, and drug development
professionals on sourcing high-purity 2-Ethoxy-4-(methoxymethyl)phenol, its applications,
and detailed protocols for its quality assessment and handling.

Sourcing and Procurement of High-Purity Grades
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The procurement of high-purity reagents is a critical first step in any experimental workflow to
ensure reproducibility and accuracy. Several chemical suppliers specialize in providing 2-
Ethoxy-4-(methoxymethyl)phenol for research and industrial applications. When selecting a
supplier, it is imperative to consider not only the listed purity but also the availability of
comprehensive analytical documentation, such as a Certificate of Analysis (CoA).

Below is a comparative table of suppliers offering this compound. Researchers should contact
these suppliers directly to inquire about specific grades, purity levels (e.g., >99%), and
available analytical data.

. Country of ) .
Supplier Name . ) Purity/Grade Information
Origin/Operation

Offers various grades;
Amitychem China established in 2007 with ISO

certification.[1]

Lists multiple suppliers with
ChemicalBook China purities often stated as 99.0%
min.[5][6]

) ] ) Offers the compound with
Hebei Dangtong Biological ] ) ) ]
China purity 299% for industrial, food,
Technology Co., Ltd. )
and pharmaceutical grades.[7]

Shaanxi Dideu Medichem Co. Chi Provides the compound with a
ina
Ltd. stated purity of 99.0% min.[6]

Connects with manufacturers
GlobalChemMall China for wholesale supply of

chemical products.[8]

Application Notes: Functional Roles and

Mechanistic Insights
Fragrance and Flavor Applications

The primary and most well-documented application of 2-Ethoxy-4-(methoxymethyl)phenol is
as a fragrance ingredient in consumer products.[2] Its organoleptic properties—a profile
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described as sweet, spicy, and reminiscent of vanilla and carnation—make it a valuable
component in perfumery.[3][4] The molecular structure, specifically the arrangement of the
ethoxy and methoxymethyl groups on the phenol ring, is responsible for its characteristic scent.
Its relatively low vapor pressure suggests a slow evaporation rate, allowing it to function as a
middle or base note in fragrance compositions, providing longevity to the overall scent profile.

[4]

Intermediate for Chemical Synthesis

While less documented, the structure of 2-Ethoxy-4-(methoxymethyl)phenol lends itself to
further chemical modification, making it a potentially useful intermediate in organic synthesis.
The phenolic hydroxyl group is a versatile functional handle that can undergo various reactions:

 Etherification: The hydroxyl group can be alkylated to generate more complex ethers.

« Esterification: Reaction with carboxylic acids or their derivatives can produce corresponding
esters.

» Electrophilic Aromatic Substitution: The electron-rich phenol ring can be functionalized
further, although the existing substituents will direct the position of new groups.

These potential transformations allow for the incorporation of the 3-ethoxy-4-
(methoxymethyl)phenyl moiety into larger, more complex molecules, which could be of interest
in the development of novel compounds in medicinal chemistry or materials science.

Experimental Protocols and Methodologies

Trustworthy research necessitates the validation of starting materials. The following protocols
provide a framework for the quality control and handling of high-purity 2-Ethoxy-4-
(methoxymethyl)phenol.

Protocol 1: Purity Verification and Quality Control

This protocol outlines a multi-faceted approach to verify the purity of a supplied batch of 2-
Ethoxy-4-(methoxymethyl)phenol, combining chromatographic and spectroscopic
techniques. This self-validating workflow ensures the material meets the stringent requirements
for drug development and sensitive research applications.
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Caption: Quality control workflow for 2-Ethoxy-4-(methoxymethyl)phenol.

o Causality: HPLC is a robust method for quantifying the purity of non-volatile phenolic
compounds and separating them from potential impurities.[9]

o Methodology:

o Mobile Phase: Prepare an isocratic or gradient mobile phase, typically a mixture of
acetonitrile and water (with 0.1% formic acid for improved peak shape).

o Column: Use a C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pum).

o Sample Preparation: Accurately weigh ~10 mg of the compound and dissolve it in 10 mL
of methanol to create a 1 mg/mL stock solution. Further dilute as necessary.

o Injection & Detection: Inject 10 pL of the sample. Monitor the elution profile using a UV
detector set to the wavelength of maximum absorbance for the compound (determined by
a UV scan, typically around 280 nm for phenols).
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o Analysis: Calculate the purity based on the area percentage of the main peak relative to
the total area of all peaks.

o Causality: GC-MS is highly sensitive and provides structural information, making it ideal for
identifying volatile impurities. Phenols often require derivatization to increase their volatility
and prevent peak tailing.[9][10]

o Methodology:
o Sample Preparation & Derivatization:
» Dissolve a small amount of the sample in a suitable solvent (e.g., pyridine).

» Add a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with
1% Trimethylchlorosilane (TMCS).[9]

» Heat the mixture (e.g., at 60°C for 30 minutes) to ensure complete derivatization.
o GC Conditions:
= Column: Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm).

» Temperature Program: Start at a lower temperature (e.g., 100°C), hold for 2 minutes,
then ramp up to a higher temperature (e.g., 280°C) at a rate of 10°C/min.

o MS Acquisition: Use electron ionization (El) and scan a mass range of m/z 50-500.

o Analysis: Identify the main peak corresponding to the silylated derivative of the target
compound. Analyze smaller peaks by comparing their mass spectra to libraries (e.qg.,
NIST) to identify potential impurities.

o Causality: qNMR is a primary ratio method that allows for the determination of absolute
purity without needing a specific reference standard of the analyte. It relies on comparing the
integral of an analyte's proton signal to that of a certified internal standard.[9]

e Methodology:

o Sample Preparation:
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= Accurately weigh 15-20 mg of the 2-Ethoxy-4-(methoxymethyl)phenol sample into an
NMR tube.

= Accurately weigh and add a suitable, certified internal standard (e.g., maleic acid or
dimethyl sulfone) whose peaks do not overlap with the analyte's signals.

» Dissolve both in a deuterated solvent (e.g., DMSO-d6 or CDCI3).

o Acquisition: Acquire a proton (*H) NMR spectrum with a sufficiently long relaxation delay
(D1) to ensure full relaxation of all protons for accurate integration.

o Analysis: Calculate the purity by relating the integral of a well-resolved signal from the
analyte to the integral of a known signal from the internal standard, accounting for the
number of protons each signal represents and the molar masses of both substances.

Protocol 2: General Safety and Handling

Safe handling of all chemicals is paramount. 2-Ethoxy-4-(methoxymethyl)phenol has
associated hazards that require appropriate precautions.

e Hazard Identification: The compound is classified as harmful if swallowed (Acute toxicity,
Oral, Category 4) and may cause an allergic skin reaction (Skin sensitization, Category 1).[1]

e Precautionary Measures:

o Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood.[1]

o Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-
resistant gloves (e.g., nitrile), and tight-sealing safety goggles.[1][11]

o Handling: Avoid contact with skin and eyes. Prevent the formation of dust and aerosols.
Do not eat, drink, or smoke when using this product. Wash hands thoroughly after
handling.[1][11]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.[1]
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o Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1]

Protocol 3: Representative Synthesis Workflow

While a specific synthesis protocol for 2-Ethoxy-4-(methoxymethyl)phenol is not detailed in
the provided search results, a general workflow for the synthesis of related phenolic
compounds, such as via a Suzuki-Miyaura cross-coupling, can serve as an instructive example
for researchers interested in creating substituted phenols.[12] This illustrates a common

strategy for forming carbon-carbon bonds to an aromatic ring.
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Caption: A representative workflow for synthesizing substituted phenols.
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Conclusion

2-Ethoxy-4-(methoxymethyl)phenol is a valuable chemical primarily utilized for its fragrance
properties, with potential as a building block in organic synthesis. For researchers and drug
development professionals, ensuring the high purity of this starting material is non-negotiable.
By leveraging a combination of reliable suppliers and rigorous in-house quality control
protocols employing techniques like HPLC, GC-MS, and gNMR, scientists can proceed with
confidence in their experimental outcomes. Adherence to strict safety and handling procedures
is essential to mitigate the risks associated with this compound. The methodologies and
information presented in this guide serve as a comprehensive resource for the effective
procurement, validation, and application of high-purity 2-Ethoxy-4-(methoxymethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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